Cas no 14464-51-8 (Olean-12-ene-2,3,28-triol,(2a,3b)-)

• Product Name: Olean-12-ene-2,3,28-triol,(2a,3b)-
• CAS No: 14464-51-8
• MF: C₃₀H₅₀O₃
• MW: 458.716209888458
• CID: 120421
• PubChem ID: 21594137
• Update Time: 2025-04-18

Olean-12-ene-2,3,28-triol,(2a,3b)- Chemical and Physical Properties

Names and Identifiers

• Olean-12-ene-2,3,28-triol,(2a,3b)-
• Olean-12-ene-2alpha,3beta,28-triol
• (2alpha,3beta)- Olean-12-ene-2,3,28-triol
• 2α.3β.28-Trihydroxy-oleanan-(12)
• olean-12-en-2α,3β,28-triol
• (2α,3β)- Olean-12-ene-2,3,28-triol
• (2alpha,3beta)- Olean-12-ene-2,3,28-triol
• CHEMBL1914925
• (2R,3R,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-8a-(hydroxymethyl)-4,4,6a,6b,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-2,3-diol
• 2Alpha-Hydroxyerythrodiol
• 14464-51-8

• Inchi： 1S/C30H50O3/c1-25(2)12-14-30(18-31)15-13-28(6)19(20(30)16-25)8-9-23-27(5)17-21(32)24(33)26(3,4)22(27)10-11-29(23,28)7/h8,20-24,31-33H,9-18H2,1-7H3/t20-,21+,22-,23+,24-,27-,28+,29+,30+/m0/s1
• InChI Key： XBXOIGGIJQMJBM-VCOXBGKMSA-N
• SMILES： O[C@H]1[C@@H](C[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(CO)CCC(C)(C)C[C@H]4C3=CC[C@@H]12)O

Computed Properties

• Exact Mass: 458.37600
• Monoisotopic Mass: 458.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7A^2
• XLogP3: 6.6

Experimental Properties

• PSA: 60.69000
• LogP: 6.11210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids